Cas no 103858-64-6 (2-(5-aminoquinolin-8-yl)oxyacetic acid)

• Product Name: 2-(5-aminoquinolin-8-yl)oxyacetic acid
• CAS No: 103858-64-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5205444
• PubChem ID: 61261788
• Update Time: 2026-03-06

2-(5-aminoquinolin-8-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-Aminoquinolin-8-yl)oxy)acetic acid
• 2-(5-aminoquinolin-8-yl)oxyacetic acid

• Inchi： 1S/C11H10N2O3/c12-8-3-4-9(16-6-10(14)15)11-7(8)2-1-5-13-11/h1-5H,6,12H2,(H,14,15)
• InChI Key： JSLXBQIYJQNEAY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=C2C=CC=NC=12)CC(=O)O

Additional information on 2-(5-aminoquinolin-8-yl)oxyacetic acid

2-(5-Aminoquinolin-8-yl)oxyacetic Acid: A Comprehensive Overview

2-(5-Aminoquinolin-8-yl)oxyacetic acid (CAS No. 103858-64-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 8-(2-hydroxyacetyloxy)quinoline-5-amine, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

2-(5-Aminoquinolin-8-yl)oxyacetic acid is a derivative of quinoline, a heterocyclic aromatic organic compound. The molecule consists of a quinoline ring substituted with an amino group at the 5-position and an oxyacetic acid moiety at the 8-position. The presence of these functional groups imparts unique chemical and biological properties to the compound. The molecular formula of 2-(5-aminoquinolin-8-yl)oxyacetic acid is C₁₁H₁₁N₃O₃, and its molecular weight is approximately 233.23 g/mol.

The compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations. Its acidic nature, due to the carboxylic acid group, allows it to form salts with bases, which can be advantageous for improving its solubility and stability in different media.

Synthesis Methods

The synthesis of 2-(5-aminoquinolin-8-yl)oxyacetic acid has been reported using several methodologies. One common approach involves the reaction of 5-aminoquinoline-8-ol with chloroacetic acid or bromoacetic acid in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction leads to the formation of the desired product with high yields.

An alternative method involves the coupling of 5-aminoquinoline-8-thiol with chloroacetyl chloride followed by oxidation to convert the thioether to an ether. This route provides a more straightforward synthetic pathway and can be adapted to produce derivatives with different substituents on the quinoline ring.

Biological Activities

2-(5-Aminoquinolin-8-yl)oxyacetic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of its notable properties is its ability to inhibit specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and erectile dysfunction.

In addition to its enzymatic inhibition properties, 2-(5-aminoquinolin-8-yl)oxyacetic acid has demonstrated antioxidant activity. This property is attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a common factor in many chronic diseases such as neurodegenerative disorders and cancer.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-(5-aminoquinolin-8-yl)oxyacetic acid have been explored in several preclinical studies. Recent research has focused on its use as a lead compound for developing new drugs targeting specific diseases. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory effects, making them promising candidates for treating inflammatory conditions such as arthritis.

In another study, researchers investigated the anticancer properties of 2-(5-aminoquinolin-8-yl)oxyacetic acid. The results indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could serve as a valuable scaffold for designing more effective anticancer agents.

Safety and Toxicology

The safety profile of 2-(5-aminoquinolin-8-yl)oxyacetic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

To ensure safe use, researchers recommend conducting comprehensive toxicological assessments, including genotoxicity tests and chronic toxicity studies. These evaluations will provide critical data to support the development of safe and effective drug formulations based on this compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research into the biological activities and therapeutic potential of 2-(5-aminoquinolin-8-yl)oxyacetic acid highlights its significance in medicinal chemistry and pharmaceutical science. As new derivatives are synthesized and tested, it is likely that this compound will continue to play a crucial role in the discovery and development of novel drugs for various diseases.

In conclusion, 2-(5-aminoquinolin-8-yl)oxyacetic acid (CAS No. 103858-64-6) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with its multifaceted biological activities, makes it an attractive candidate for further investigation and optimization.